Cas no 123994-68-3 (6H-Purin-6-one,1,9-dihydro-2-[[3-(trifluoromethyl)phenyl]amino]-)

• Product Name: 6H-Purin-6-one,1,9-dihydro-2-[[3-(trifluoromethyl)phenyl]amino]-
• CAS No: 123994-68-3
• MF: C₁₂H₈F₃N₅O
• MW: 295.220031738281
• CID: 144081
• PubChem ID: 135435057
• Update Time: 2025-05-24

6H-Purin-6-one,1,9-dihydro-2-[[3-(trifluoromethyl)phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,1,9-dihydro-2-[[3-(trifluoromethyl)phenyl]amino]-
• 2-[3-(trifluoromethyl)anilino]-3,7-dihydropurin-6-one
• N(2)-(3-trifluoromethylphenyl)guanine
• 2-{[3-(trifluoromethyl)phenyl]amino}-3,7-dihydro-6H-purin-6-one
• 6H-Purin-6-one, 1,7-dihydro-2-((3-(trifluoromethyl)phenyl)amino)-
• TMPG
• 2-(3-(Trifluoromethyl)anilino)-9H-purin-6-ol
• 2-(3-Trifluoromethyl-phenylamino)-1,9-dihydro-purin-6-one
• 2-((3-(Trifluoromethyl)phenyl)amino)-1H-purin-6(9H)-one
• NSC-682528
• BDBM50210810
• NSC682528
• 2-[3-(trifluoromethyl)anilino]-1,9-dihydropurin-6-one
• 2-[3-(trifluoromethyl)anilino]-9H-purin-6-ol
• CHEMBL405761
• 2-{[3-(trifluoromethyl)phenyl]amino}-6,9-dihydro-1H-purin-6-one
• 2-[3-(trifluoromethyl)anilino]-1,7-dihydropurin-6-one
• NCI60_029531
• 123994-68-3
• N2-(3-trifluoromethylphenyl)guanine
• m-trifluoromethylphenylguanine
• N2-(m-Trifluoromethylphenyl) guanine
• SCHEMBL8537131
• DTXSID00154178

• Inchi： 1S/C12H8F3N5O/c13-12(14,15)6-2-1-3-7(4-6)18-11-19-9-8(10(21)20-11)16-5-17-9/h1-5H,(H3,16,17,18,19,20,21)
• InChI Key： IOWPKEYIXBBDOQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)NC1=NC2=C(C(N1)=O)NC=N2)(F)F

Computed Properties

• Exact Mass: 295.06824
• Monoisotopic Mass: 295.06809438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• PSA: 82.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones

Additional information on 6H-Purin-6-one,1,9-dihydro-2-[[3-(trifluoromethyl)phenyl]amino]-

Introduction to 6H-Purin-6-one, 1,9-dihydro-2-[[3-(trifluoromethyl)phenyl]amino]- (CAS No. 123994-68-3)

6H-Purin-6-one, 1,9-dihydro-2-[[3-(trifluoromethyl)phenyl]amino]- (CAS No. 123994-68-3) is a synthetic purine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to as TAK-704, is notable for its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases and cancer. The unique structural features of this compound, including the presence of a trifluoromethyl group and an amino substituent, contribute to its biological activity and pharmacological profile.

The chemical structure of 6H-Purin-6-one, 1,9-dihydro-2-[[3-(trifluoromethyl)phenyl]amino]- is characterized by a purine core with modifications that enhance its binding affinity to specific receptors. The trifluoromethyl group, a common functional group in drug design, imparts lipophilicity and metabolic stability to the molecule. The amino substituent at the 2-position further modulates the compound's interactions with target proteins, making it a versatile scaffold for drug development.

Recent studies have highlighted the potential of 6H-Purin-6-one, 1,9-dihydro-2-[[3-(trifluoromethyl)phenyl]amino]- in modulating various biological pathways. One of the key areas of research has been its role as an adenosine receptor antagonist. Adenosine receptors are G protein-coupled receptors (GPCRs) that play crucial roles in various physiological processes, including neurotransmission, inflammation, and immune responses. By selectively blocking these receptors, TAK-704 can potentially alleviate symptoms associated with conditions such as Parkinson's disease and multiple sclerosis.

In addition to its activity as an adenosine receptor antagonist, 6H-Purin-6-one, 1,9-dihydro-2-[[3-(trifluoromethyl)phenyl]amino]- has shown promise in cancer therapy. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been shown to downregulate the expression of cyclin D1 and phosphorylated AKT, key regulators of the cell cycle and apoptosis.

The pharmacokinetic properties of TAK-704 have also been extensively studied. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for chronic administration. However, like many small molecule drugs, it faces challenges related to solubility and permeability. To address these issues, researchers have explored various formulation strategies, including the use of prodrugs and nanocarriers, to enhance its therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 6H-Purin-6-one, 1,9-dihydro-2-[[3-(trifluoromethyl)phenyl]amino]- in human subjects. Early results from phase I trials have shown promising outcomes with manageable side effects. These findings have paved the way for further clinical development and potential approval for use in clinical settings.

Beyond its therapeutic applications, TAK-704 has also been used as a research tool to investigate the molecular mechanisms underlying various diseases. Its ability to selectively modulate adenosine receptors makes it a valuable probe for studying receptor function and signaling pathways. This has led to new insights into the role of adenosine receptors in disease pathogenesis and has opened up new avenues for drug discovery.

In conclusion, 6H-Purin-6-one, 1,9-dihydro-2-[[3-(trifluoromethyl)phenyl]amino]- (CAS No. 123994-68-3) is a promising compound with a wide range of potential applications in medicine and research. Its unique chemical structure and biological activity make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new aspects of its mechanism of action and potential uses, underscoring its significance in the field of medicinal chemistry.